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Compound of Interest

Compound Name: Sodium lauroyl lactylate

Cat. No.: B077798 Get Quote

Technical Support Center: Formulating with
Sodium Lauroyl Lactylate
Welcome to our technical support center for Sodium Lauroyl Lactylate (SLL). This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on formulation compatibility and troubleshooting when working with this versatile emulsifier.

Frequently Asked Questions (FAQs)
Q1: What is Sodium Lauroyl Lactylate (SLL) and what are its primary functions in a

formulation?

Sodium Lauroyl Lactylate (SLL) is a naturally derived, anionic surfactant and emulsifier.[1][2]

It is produced through the esterification of lauric acid with lactic acid, followed by neutralization

with a sodium source.[2] In formulations, SLL primarily functions as:

Emulsifier: It helps to create and stabilize oil-in-water (O/W) emulsions, ensuring a uniform

and consistent texture in products like creams and lotions.[1][2]

Mild Surfactant: It provides gentle cleansing properties without stripping the skin's natural

moisture, making it suitable for sensitive skin formulations.[1][2]

Moisturizer: Due to its composition, it can contribute to the overall moisturizing feel of a

product.[3]
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Foam Booster and Stabilizer: In cleansing products, it can enhance foam quality and stability.

[1]

Q2: What is the HLB value of Sodium Lauroyl Lactylate?

The Hydrophilic-Lipophilic Balance (HLB) value of Sodium Lauroyl Lactylate is approximately

14.4.[4] This relatively high HLB value makes it well-suited for creating stable oil-in-water (O/W)

emulsions.

Q3: To which phase should I add SLL during the emulsification process?

For optimal performance and stability, Sodium Lauroyl Lactylate should be added to the

water phase of your formulation.[4]

Q4: Are there any temperature limitations when formulating with SLL?

Yes, it is recommended to keep the processing temperature at or below 170°F (approximately

77°C). Exceeding this temperature can lead to the caramelization or darkening of the

lactylates, which may affect the final product's appearance and stability.[4]

Troubleshooting Guide
Issue 1: Low Viscosity or Thin Emulsion
Q: My emulsion with Sodium Lauroyl Lactylate is too thin. How can I increase its viscosity?

A: Sodium Lauroyl Lactylate itself does not possess significant thickening properties.[5] It is

common for emulsions formulated solely with SLL to have a low viscosity. To build viscosity,

you need to incorporate co-emulsifiers and thickeners.

Recommended Solutions:

Fatty Alcohols: Incorporate fatty alcohols such as Cetyl Alcohol, Stearyl Alcohol, or Cetearyl

Alcohol into the oil phase of your formulation. These ingredients will increase the viscosity

and contribute to the long-term stability of the emulsion.

Glyceryl Stearate: This co-emulsifier works synergistically with SLL to build viscosity and

improve emulsion stability.
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Natural Gums: Xanthan Gum can be added to the water phase to increase the viscosity of

the continuous phase.

Below is a table illustrating the effect of adding Cetearyl Alcohol and Glyceryl Stearate on the

viscosity of a model O/W emulsion containing SLL.

Formulation
ID

Sodium
Lauroyl
Lactylate
(% w/w)

Cetearyl
Alcohol (%
w/w)

Glyceryl
Stearate (%
w/w)

Viscosity
(cP at 25°C)

Observatio
ns

F1 3.0 0.0 0.0 ~500

Very low

viscosity,

lotion-like

consistency.

F2 3.0 2.0 1.0 ~5,000

Noticeable

increase in

viscosity, light

cream.

F3 3.0 4.0 2.0 ~25,000

Thick cream

with good

texture and

stability.

F4 3.0 5.0 3.0 ~60,000

Very thick,

paste-like

consistency.

Note: These are representative values. Actual viscosities will vary depending on the specific oil

phase, water content, and processing parameters.

Issue 2: Emulsion Instability (Phase Separation,
Creaming)
Q: My emulsion is showing signs of instability, such as creaming or complete phase separation

over time. What could be the cause and how can I fix it?
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A: Emulsion instability in SLL-based formulations can arise from several factors, including an

inadequate emulsifier system, improper processing, or interactions with other ingredients.

Troubleshooting Workflow:

Problem Identification

Potential Causes & Solutions

Verification

Emulsion Instability
(Creaming, Separation)

Insufficient Co-emulsifier/Thickener Incorrect SLL Concentration Processing Issues
(Temperature, Shear)

Incorporate/Increase Co-emulsifiers
(e.g., Glyceryl Stearate, Fatty Alcohols)

Optimize SLL Concentration
(Typically 1.5-3.0% for emulsions)

Maintain Temperature < 77°C
Ensure adequate homogenization

Stable Emulsion

Click to download full resolution via product page

Troubleshooting workflow for SLL emulsion instability.

Recommended Co-Emulsifiers for Enhanced Stability:

For optimal stability, it is highly recommended to use SLL in combination with other emulsifiers.

A particularly effective combination is an equal parts ratio of Sodium Lauroyl Lactylate and

Sodium Stearoyl Lactylate.[4]
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Co-emulsifier
System

SLL:SSL Ratio
Recommended
Concentration (%
w/w)

Expected Outcome

Sodium Lauroyl

Lactylate & Sodium

Stearoyl Lactylate

1:1 3.0 - 5.0 (total)

Creates a robust and

stable emulsion with

an elegant skin feel.[4]

SLL & Glyceryl

Stearate
-

1.5 - 2.5 (Glyceryl

Stearate)

Improves emulsion

stability and builds

viscosity.

SLL & Myristyl

Myristate
-

2.0 - 2.8 (Myristyl

Myristate)

Enhances stability and

provides a rich,

creamy texture.

Experimental Protocols
Protocol 1: Preparation of a Stable Oil-in-Water Cream
with Sodium Lauroyl Lactylate
Objective: To prepare a stable O/W cream using SLL in combination with a co-emulsifier

(Glyceryl Stearate) and a fatty alcohol thickener (Cetearyl Alcohol).

Materials:

Deionized Water

Glycerin

Sodium Lauroyl Lactylate (SLL)

Caprylic/Capric Triglyceride

Glyceryl Stearate

Cetearyl Alcohol

Preservative (e.g., Phenoxyethanol)
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Procedure:

Phase Preparation

Emulsification

Cooling & Finalizing

Water Phase:
Heat Water and Glycerin to 75°C.

Disperse SLL until uniform.

Add Oil Phase to Water Phase
under moderate shear.

Oil Phase:
Combine Caprylic/Capric Triglyceride,

Glyceryl Stearate, and Cetearyl Alcohol.
Heat to 75°C until all solids are melted.

Homogenize for 2-3 minutes
to ensure a fine emulsion.

Cool to 40°C with gentle mixing.

Add Preservative.

Continue mixing until uniform
and cool to room temperature.

Click to download full resolution via product page

Experimental workflow for O/W cream preparation.

Protocol 2: Evaluation of Emulsion Stability
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1. Macroscopic Evaluation:

Procedure: Store the emulsion in a transparent container at various temperatures (e.g., 4°C,

25°C, 40°C). Visually inspect for any signs of instability such as creaming, coalescence, or

phase separation at regular intervals (e.g., 24 hours, 1 week, 1 month).

Data Presentation: Record observations in a table.

2. Microscopic Evaluation:

Procedure: Place a small drop of the emulsion on a microscope slide and cover with a

coverslip. Observe the droplet size and distribution under a light microscope.

Data Presentation: Note any changes in droplet size or signs of aggregation over time.

3. Particle Size Analysis:

Procedure: Use a laser diffraction particle size analyzer to determine the droplet size

distribution of the emulsion.

Data Presentation:

Co-emulsifier System
Mean Particle Size (D50) at
Day 1 (µm)

Mean Particle Size (D50) at
Day 30 (µm)

SLL only 15.2 25.8

SLL + Glyceryl Stearate 8.5 9.1

SLL + Cetearyl Alcohol 7.9 8.3

SLL + Glyceryl Stearate +

Cetearyl Alcohol
5.1 5.4

Note: Representative data. Smaller and more consistent particle sizes over time indicate

greater stability.

4. Viscosity Measurement:
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Procedure: Measure the viscosity of the emulsion using a viscometer or rheometer at a

controlled temperature (e.g., 25°C).

Data Presentation: Record viscosity readings over time to detect any significant changes that

may indicate instability.

By following these guidelines and protocols, you can effectively formulate stable and

aesthetically pleasing products using Sodium Lauroyl Lactylate and troubleshoot common

issues that may arise during development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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